Cas no 17193-68-9 (L-Leucinamide, L-a-aspartyl- (9CI))

• Product Name: L-Leucinamide, L-a-aspartyl- (9CI)
• CAS No: 17193-68-9
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• CID: 122165
• PubChem ID: 7019997
• Update Time: 2025-04-18

L-Leucinamide, L-a-aspartyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide, L-a-aspartyl- (9CI)
• H-ASP-LEU-NH2
• Asp-Leu-amid
• (S)-3-amino-4-((S)-1-amino-4-methyl-1-oxopentan-2-ylamino)-4-oxobutanoic acid
• (3S)-3-amino-4-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-4-oxobutanoic acid
• 17193-68-9
• (3S)-4-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-3-azaniumyl-4-oxobutanoate

• Inchi： 1S/C10H19N3O4/c1-5(2)3-7(9(12)16)13-10(17)6(11)4-8(14)15/h5-7H,3-4,11H2,1-2H3,(H2,12,16)(H,13,17)(H,14,15)/t6-,7-/m0/s1
• InChI Key： ZEUUGTXTYVFFAY-BQBZGAKWSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC(=O)O)N)=O)N

Computed Properties

• Exact Mass: 245.13800
• Monoisotopic Mass: 245.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.51000
• LogP: 0.59610